Cas no 1369896-16-1 (1-bromo-4-(tert-butoxy)-2-chlorobenzene)

• Product Name: 1-bromo-4-(tert-butoxy)-2-chlorobenzene
• CAS No: 1369896-16-1
• MF: C₁₀H₁₂BrClO
• MW: 263.5587
• CID: 5082522
• PubChem ID: 137964593
• Update Time: 2025-05-24

1-bromo-4-(tert-butoxy)-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-4-[(2-methylpropan-2-yl)oxy]benzene
• 1-bromo-4-(tert-butoxy)-2-chlorobenzene

• Inchi： 1S/C10H12BrClO/c1-10(2,3)13-7-4-5-8(11)9(12)6-7/h4-6H,1-3H3
• InChI Key： IHMAVGMWCMGCQN-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1Cl)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 1-bromo-4-(tert-butoxy)-2-chlorobenzene

Recent Advances in the Application of 1-Bromo-4-(tert-butoxy)-2-chlorobenzene (CAS: 1369896-16-1) in Chemical and Pharmaceutical Research

The compound 1-bromo-4-(tert-butoxy)-2-chlorobenzene (CAS: 1369896-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated aromatic ether serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of novel drug candidates and bioactive compounds. Recent studies have highlighted its role in facilitating key chemical transformations, including cross-coupling reactions and nucleophilic substitutions, which are pivotal in medicinal chemistry.

One of the most notable applications of 1-bromo-4-(tert-butoxy)-2-chlorobenzene is its use as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have successfully employed this compound in the construction of pyrimidine and pyridine derivatives, which exhibit potent inhibitory activity against various kinase targets. The tert-butoxy group in particular enhances the solubility and bioavailability of these derivatives, making them promising candidates for further preclinical evaluation.

In addition to its utility in drug discovery, 1-bromo-4-(tert-butoxy)-2-chlorobenzene has been investigated for its potential in material science. Recent reports indicate its incorporation into organic semiconductors and liquid crystalline materials, where its unique electronic properties contribute to improved charge transport and thermal stability. These findings open new avenues for the development of advanced materials with applications in optoelectronics and flexible displays.

From a synthetic perspective, the reactivity of 1-bromo-4-(tert-butoxy)-2-chlorobenzene has been extensively studied. The presence of both bromine and chlorine substituents on the aromatic ring allows for selective functionalization, enabling the synthesis of diverse molecular architectures. Recent advancements in transition metal-catalyzed reactions, such as Buchwald-Hartwig amination and Suzuki-Miyaura coupling, have further expanded the synthetic utility of this compound. These methodologies have been successfully applied in the efficient preparation of complex heterocycles and natural product analogs.

Looking ahead, the continued exploration of 1-bromo-4-(tert-butoxy)-2-chlorobenzene is expected to yield significant breakthroughs in both pharmaceutical and materials research. Its unique structural features and versatile reactivity position it as a valuable tool for chemists and biologists alike. Future studies will likely focus on optimizing its synthetic applications and exploring novel biological activities of its derivatives, potentially leading to the discovery of new therapeutic agents and functional materials.